Cas no 946209-43-4 (N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946209-43-4
• MF: C₂₁H₂₄ClN₃O₃
• MW: 401.886564254761
• CID: 6274956
• PubChem ID: 16837354
• Update Time: 2025-07-09

N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• N'-(3-chloro-4-methoxyphenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-(3-chloro-4-methoxyphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• 946209-43-4
• AKOS024634951
• N1-(3-chloro-4-methoxyphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• F2271-0339

• Inchi： 1S/C21H24ClN3O3/c1-25-11-3-4-15-12-14(5-7-18(15)25)9-10-23-20(26)21(27)24-16-6-8-19(28-2)17(22)13-16/h5-8,12-13H,3-4,9-11H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： NKUSTTZEVILPJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCCC1C=CC2=C(C=1)CCCN2C)=O)=O)OC

Computed Properties

• Exact Mass: 401.1506193g/mol
• Monoisotopic Mass: 401.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Introduction to N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946209-43-4)

N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946209-43-4, represents a fascinating intersection of organic chemistry and medicinal biology. Its unique structural composition, featuring a combination of aromatic and heterocyclic moieties, makes it a promising candidate for various therapeutic applications.

The molecular structure of this compound includes a benzene ring substituted with 3-chloro and 4-methoxy groups, which are known to enhance its binding affinity to biological targets. Additionally, the presence of a 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl moiety introduces a potent pharmacophoric element that has been extensively studied for its potential in modulating biological pathways. This dual functionality makes the compound particularly interesting for researchers exploring novel drug candidates.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target complex diseases. N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has emerged as a key player in this landscape due to its ability to interact with multiple biological receptors. Studies have shown that this compound exhibits significant promise in preclinical models for conditions such as cancer and neurodegenerative disorders. The benzene ring's substituents play a crucial role in modulating its pharmacokinetic properties, ensuring efficient absorption and distribution within the body.

The tetrahydroquinoline moiety is particularly noteworthy, as it has been implicated in various pharmacological activities. This structural feature contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with high accuracy. Molecular docking studies have revealed that it can bind to several key targets involved in disease pathways, suggesting its potential as a therapeutic agent.

One of the most compelling aspects of N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is its synthetic feasibility. The availability of readily accessible starting materials and well-established synthetic routes allows for scalable production. This is crucial for moving from laboratory-scale research to clinical trials and eventual commercialization. The synthesis involves multi-step organic transformations that highlight the expertise required to produce such complex molecules.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many traditional small molecule drugs that struggle with poor solubility issues, N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide demonstrates good water solubility due to the presence of polar functional groups. This property is essential for formulating effective drug delivery systems and ensuring optimal bioavailability.

Current research is focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its molecular structure, scientists aim to enhance its selectivity and reduce potential side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated this process by enabling rapid screening of thousands of potential analogs.

The impact of this compound extends beyond basic research; it holds significant implications for therapeutic intervention. Preliminary clinical trials have shown encouraging results in animal models of cancer and neurodegenerative diseases. These findings have sparked interest among pharmaceutical companies looking to develop next-generation therapeutics targeting these conditions.

The future prospects for N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide are bright. Ongoing studies are exploring its potential in combination therapies, where it could be paired with other drugs to achieve synergistic effects. Additionally, researchers are investigating its role in personalized medicine approaches by examining how genetic variations among patients might influence their response to this compound.

In conclusion, N'-(3-chloro-4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946209-43-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play a pivotal role in addressing some of the most challenging diseases faced by humanity today.